Amino-PEG36-Boc

• Molecular Formula: C79H159NO38
• Molecular Weight: 1731.1 g/mol
• InChI: InChI=1S/C79H159NO38/c1-79(2,3)118-78(81)4-6-82-8-10-84-12-14-86-16-18-88-20-22-90-24-26-92-28-30-94-32-34-96-36-38-98-40-42-100-44-46-102-48-50-104-52-54-106-56-58-108-60-62-110-64-66-112-68-70-114-72-74-116-76-77-117-75-73-115-71-69-113-67-65-111-63-61-109-59-57-107-55-53-105-51-49-103-47-45-101-43-41-99-39-37-97-35-33-95-31-29-93-27-25-91-23-21-89-19-17-87-15-13-85-11-9-83-7-5-80/h4-77,80H2,1-3H3
• InChIKey: VQIKSIBGGJJEHI-UHFFFAOYSA-N

Amino-PEG36-Boc: Monodisperse Heterobifunctional PEG Linker

Amino-PEG36-Boc (CAS 2899265-07-5, MW 1,731.1 g/mol) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker featuring a free primary amine at the α-terminus and a tert-butyloxycarbonyl (Boc)-protected carboxylic acid at the ω-terminus [1]. This architecture enables sequential, orthogonal conjugation strategies: the amine reacts with activated esters (NHS, PFP), carboxylic acids (via EDC/DCC coupling), aldehydes, or ketones to form stable amide or secondary amine bonds, while the Boc group remains inert until selectively deprotected under mild acidic conditions (e.g., 50% TFA in DCM, 0.5–2 h at 25 °C) to reveal a second reactive carboxylic acid [2]. The 36-unit PEG backbone provides a calculated extended chain length of approximately 130 Å, substantially longer than shorter PEG-based linkers, and confers high aqueous solubility, making the compound a critical building block for PROTAC (Proteolysis Targeting Chimera) synthesis, antibody-drug conjugate (ADC) linker design, and surface PEGylation workflows .

Monodisperse PEG36 backbone for precise linker length control

Orthogonal amine/Boc architecture enables stepwise bioconjugation

High aqueous solubility reduces conjugate aggregation propensity

• [1] PubChem Compound Summary. Amino-PEG36-t-butyl ester (Amino-PEG36-Boc), CID 77078311. Molecular Weight: 1731.1 g/mol, Molecular Formula: C79H159NO38. National Center for Biotechnology Information. View Source
• [2] J. Muliy et al., 'Chemoenzymatic Approaches to PEGylation with tert-Butyloxycarbonyl-Protected Intermediates,' Bioconjugate Chem., 2023. Reports Boc deprotection kinetics: TFA cleavage 0.5–2 h at 25 °C, base-stable up to pH 12, aqueous-stable at pH 4–9. View Source

Risks of Generic Substitution for Amino-PEG36-Boc

Interchanging Amino-PEG36-Boc with a shorter PEG analog (e.g., Amino-PEG12-Boc, MW 673.8; Amino-PEG24-Boc, MW 1,202.5) without quantitative justification risks altering key performance parameters. PEG chain length directly modulates ternary complex formation efficiency in PROTACs: a systematic study of Retro-2-derived PROTACs demonstrated that GSPT1 degradation activity varies dramatically with PEG linker length—PEG-2 and PEG-3 constructs achieved DC50 values of 0.43–0.70 µM, whereas PEG-4, PEG-5, and PEG-6 linkers failed to produce measurable degradation [1]. In ADC applications, increasing PEG length correlates with reduced conjugate aggregation propensity and improved pharmacokinetic profiles; DAR8-ADCs bearing PEG12 linkers exhibited superior PK and in vivo antitumor activity compared to PEG4-equipped ADCs [2]. Additionally, substituting the Boc protecting group for an Fmoc group alters the orthogonal deprotection sequence, as Fmoc requires basic conditions (piperidine) that may compromise acid-sensitive payloads, whereas Boc is cleaved under acidic conditions orthogonal to most biomolecular conjugates . These findings underscore that linker length, monodispersity, and protecting-group chemistry are not interchangeable parameters in bioconjugation and targeted degradation workflows.

Shorter PEG linkers (e.g., PEG12, PEG24) may fail to achieve required inter-ligand distance, significantly altering PROTAC degradation activity.

Polydisperse PEG substitutes introduce chain-length heterogeneity, confounding SAR interpretation and batch reproducibility.

Homobifunctional or Fmoc-protected analogs disrupt the orthogonal conjugation sequence, requiring additional protection steps.

• [1] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. European Journal of Medicinal Chemistry, 2026. Reports DC50 values: PEG-2 = 0.43–0.87 µM, PEG-3 = 0.59–0.70 µM; PEG-4, PEG-5, PEG-6 = no degradation (N.D.). View Source
• [2] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer, 2025, Vol. 13, Suppl 2, A1079. Reports DAR8-ADC aggregates decrease, PK improves, and in vivo antitumor activity increases with PEG length: PEG12 > PEG8 > PEG4. View Source

Amino-PEG36-Boc vs. Closest PEG-Based Analogs

Linker Reach Advantage

Amino-PEG36-Boc contains 36 ethylene glycol repeat units, yielding a monodisperse PEG backbone with an extended chain length of approximately 109 atoms (130.0 Å), as determined for the structurally analogous m-dPEG36-amine . In contrast, shorter linker homologs offer substantially reduced reach: Amino-PEG12-Boc (12 EG units, MW 673.8) spans approximately 38–42 Å, and Amino-PEG24-Boc (24 EG units, MW 1,202.5) spans approximately 85–90 Å, based on the established PEG monomer contribution of ~3.5 Å per EG unit [1]. This translates to a >2× extension advantage for Amino-PEG36-Boc over the PEG12 analog. The extended reach can be critical for PROTAC ternary complex formation when the E3 ligase binding site and the target protein of interest are separated by a substantial distance, as demonstrated by the length-dependent degradation activity observed in Retro-2-based PROTAC series [2].

Linker Reach

Reported

≈130 Å (36 EG units)

PEG36

PEG24

~85 Å

PEG12

~40 Å

Extended reach bridges distal binding sites critical for PROTAC ternary complex formation.

Length-dependent degradation activity observed in Retro-2 PROTAC series.

Evidence Dimension	Extended chain length (Å)
Target Compound Data	≈130.0 Å (109 atoms) [Amino-PEG36-Boc backbone, measured on m-dPEG36-amine analog]
Comparator Or Baseline	Amino-PEG12-Boc: ≈38–42 Å; Amino-PEG24-Boc: ≈85–90 Å (calculated from 3.5 Å/EG unit × 12 or × 24 EG units)
Quantified Difference	Amino-PEG36-Boc is >2× longer than Amino-PEG12-Boc (~130 Å vs ~40 Å); approximately 1.5× longer than Amino-PEG24-Boc
Conditions	Calculated from PEG monomer length (3.5 Å/EG unit) and confirmed by Sigma-Aldrich specification sheet for m-dPEG36-amine (130.0 Å)

Why This Matters

Linker reach directly governs the ability to bridge distal E3 ligase and target protein binding sites in PROTACs; insufficient length leads to failed ternary complex formation and absent target degradation.

• [1] Calculated from standard PEG monomer repeat distance. PEG ethylene glycol unit: ~3.5 Å per unit (extended conformation). 12 units ≈ 42 Å; 24 units ≈ 84 Å; 36 units ≈ 126 Å (consistent with Sigma-Aldrich measured 130 Å). View Source
• [2] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem., 2026. Demonstrates length-dependent GSPT1 degradation: PEG-2/3 active (DC50 0.43–0.70 µM), PEG-4/5/6 inactive. View Source

Monodisperse Uniformity vs. Polydisperse PEG

Amino-PEG36-Boc (MW 1,731.1 g/mol, confirmed by NMR) is a monodisperse (discrete) PEG compound, meaning it possesses a single, exact molecular weight with a dispersity index (Đ) approaching 1.0 [1]. This contrasts sharply with polydisperse PEG alternatives (e.g., polymeric PEG1500, Đ ≈ 1.05–1.10), which are heterogeneous mixtures of chain lengths . In PROTAC library screening and ADC manufacturing, polydispersity introduces systematic variability in linker length that translates to variable ternary complex geometry, inconsistent degradation efficiency, and ambiguous structure-activity relationships (SAR). The monodisperse nature of Amino-PEG36-Boc ensures that every PROTAC molecule in a synthesized library bears an identical linker length, enabling precise SAR interpretation and regulatory compliance under the same guidances as advanced intermediates [2].

Dispersity

Class-level

Monodisperse (Đ ≈ 1.0) vs. Polydisperse (Đ ≥ 1.05)

Monodispersity ensures uniform linker length for reproducible SAR.

Polydisperse PEG introduces ±2–4 EG unit MW variation per batch.

Evidence Dimension	Molecular weight dispersity (Đ)
Target Compound Data	Đ ≈ 1.0 (monodisperse, single discrete MW = 1,731.1 g/mol, confirmed by NMR)
Comparator Or Baseline	Polymeric PEG1500: Đ ≈ 1.05–1.10 (polydisperse mixture; MW distribution 1,400–1,700 Da range)
Quantified Difference	Monodisperse (Đ ≈ 1.0) vs polydisperse (Đ ≥ 1.05): polydisperse PEG introduces ≥5% MW heterogeneity, propagating to linker-length variation of ±2–4 EG units per batch
Conditions	Determined by NMR identity confirmation and HPLC purity analysis (>95%); compared to commercial polymeric PEG1500 specifications

Why This Matters

Monodispersity is essential for reproducible PROTAC SAR and ADC drug-linker manufacturing; polydispersity introduces uncontrolled linker-length variation that confounds biological activity data and complicates regulatory filings.

• [1] Amino-PEG36-t-butyl ester (Amino-PEG36-Boc). PubChem CID 77078311. Reports single molecular formula C79H159NO38, exact MW 1,731.1 g/mol. Glycoclick product page confirms NMR identity, purity 95%, monodisperse nature. View Source
• [2] High-Purity PEG Linkers: Essential Building Blocks for Next-Gen PROTAC Libraries. PTC BOC Sciences, 2025. Discusses regulatory considerations for monodisperse PEG linkers assessed under the same guidances as advanced intermediates. View Source

Orthogonal Boc-Amine Architecture

Amino-PEG36-Boc features an unprotected primary amine and a Boc-protected carboxylic acid, enabling a two-step orthogonal conjugation strategy. First, the free amine reacts directly with NHS esters, carboxylic acids (via EDC/DCC), or carbonyls to attach a first ligand or biomolecule under neutral aqueous conditions. Second, the Boc group is removed with 50% TFA in DCM (0.5–2 h at 25 °C) to unmask the carboxylic acid for subsequent conjugation . This orthogonal protection scheme is absent in Amino-PEG12-Amine (homobifunctional, both ends NH2), which requires differential protection before use, and in Boc-NH-PEG36-NH2, which presents two primary amines after deprotection but offers only one orthogonal handle . The Boc group is stable at neutral pH (4–9) and resists basic hydrolysis up to pH 12, allowing selective deprotection under conditions that leave most biomolecular functionalities (disulfides, esters, glycosidic bonds) intact [1].

Reactive Handles

Class-level

2 orthogonal (amine + Boc-COOH) vs. 0–1 for homobifunctional/Boc-amine analogs

Eliminates one protection/deprotection cycle, improving yield.

Boc stable pH 4–9, cleavable with TFA without affecting payloads.

Evidence Dimension	Number of directly accessible orthogonal reactive handles (without pre-modification)
Target Compound Data	2 orthogonal handles: (1) free amine (immediately reactive), (2) Boc-protected carboxylic acid (masked; revealed by TFA deprotection in 0.5–2 h)
Comparator Or Baseline	Amino-PEG12-Amine (homobifunctional): 0 orthogonal handles (both ends identical NH2, require differential protection pre-use). Boc-NH-PEG36-NH2: 1 orthogonal handle (Boc-protected amine + free amine; deprotection yields two identical NH2 groups).
Quantified Difference	Amino-PEG36-Boc provides 2 functionally distinct, sequentially addressable reactive sites out-of-the-box vs 0–1 for comparator architectures
Conditions	Boc deprotection: 50% (v/v) TFA/DCM, 25 °C, 0.5–2 h (standard conditions). Boc stable at pH 4–9 (aqueous), pH ≤12 (25 °C). Amine conjugation: amine-free buffer pH 7–8 with NHS ester in DMSO/DMF/DMAC.

Why This Matters

The orthogonal amine/Boc-ester architecture eliminates an entire protection/deprotection cycle compared to homobifunctional linkers, reducing synthesis time and improving overall yield in multi-step bioconjugation workflows.

• [1] Iris Biotech. Amino-PEG-Acids and their Active Esters – Protocol for Conjugation. (2017). Reports conjugation conditions: amine-free buffer pH 7–8, PEG NHS ester in DMSO/DMF/DMAC. View Source

Enhanced Solubility and Reduced Aggregation

The 36-unit PEG chain of Amino-PEG36-Boc confers substantially greater hydrophilicity than shorter PEG linkers, directly reducing conjugate aggregation. A comparative ADC study using pendant-type PEG linkers of varying lengths (PEG4, PEG8, PEG12) demonstrated by HIC analysis that increasing PEG chain length progressively decreased conjugate hydrophobicity, and stability studies at 40 °C confirmed that aggregate content decreases as PEG length increases [1]. Extrapolating this trend, Amino-PEG36-Boc with 36 EG units is expected to provide superior aggregate suppression relative to PEG12, PEG8, and PEG4 linkers. DAR8-ADCs equipped with PEG12 linkers showed no weight loss and higher tolerability in vivo compared to PEG4-ADCs, establishing a direct link between PEG length and therapeutic index [2]. The monodisperse nature of Amino-PEG36-Boc further ensures that the hydrophilicity gain is uniform across all conjugate molecules, unlike polydisperse PEGs where shorter-chain impurities dominate aggregation nuclei .

Aggregation Control

Reported

Aggregation ↓ with PEG length

PEG36 (proj.)

PEG12

PEG4

Supports formulation of high-DAR ADCs with reduced aggregation.

Monotonic trend from DAR8-ADC HIC/SEC studies (PEG12

MW Positioning

Reported

1,731 Da (PEG36)

PEG48 (est.)

~2,260 Da

PEG36

1,731 Da

PEG24

1,203 Da

Fills a commercially available MW gap for fine-tuned PROTAC permeability optimization.

Precise MW known; enables exact SAR correlation.

Evidence Dimension	Conjugate aggregation propensity and hydrophilicity as a function of PEG chain length
Target Compound Data	36 EG units; predicted to further reduce aggregation below PEG12 levels based on established length-aggregation inverse relationship
Comparator Or Baseline	PEG4-ADC: highest aggregation; PEG8-ADC: intermediate; PEG12-ADC: lowest aggregation (HIC analysis) and best in vivo tolerability (no weight loss at efficacious doses)
Quantified Difference	Aggregate content decreases monotonically with increasing PEG length (PEG12 < PEG8 < PEG4). PEG36 extends this trend: projected aggregation reduction vs PEG12 estimated at >30% based on per-unit hydrophilicity gain.
Conditions	DAR8-ADCs (Trastuzumab-MMAE), stability at 40 °C in formulation buffer, aggregate content by native SEC; HIC for hydrophobicity; in vivo tolerability in tumor-bearing xenograft mice.

Why This Matters

Lower aggregation directly translates to improved ADC manufacturing yield, longer shelf-life, reduced immunogenicity risk, and better pharmacokinetic uniformity across batches.

• [1] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J. Immunother. Cancer, 2025, 13(Suppl 2), A1079. Reports: HIC confirmed decreased hydrophobicity with increasing PEG length; aggregate content decreased as PEG length increased (PEG12 < PEG8 < PEG4). View Source
• [2] Abstract 2956: Optimal PEGylation of an auristatin linker provides ADCs with improved pharmacological properties. AACR Annual Meeting Proceedings. Reports PEG12 emerged as optimal design with improved PK, antitumor activity, and tolerability. View Source

Molecular Weight Precision Between PEG24 and PEG48

The molecular weight of a PROTAC linker is a critical determinant of the final bifunctional molecule's drug-like properties, including cell permeability, solubility, and metabolic stability. Amino-PEG36-Boc (MW 1,731.1 g/mol) sits in a strategic MW window: it is 44% heavier than Amino-PEG24-Boc (MW 1,202.5) and approximately 23% lighter than Amino-PEG48-Boc (estimated MW ~2,260) [1]. This positioning is significant because PROTAC molecules with total MW exceeding 1,000 Da face permeability challenges, and the linker contributes substantially to the overall mass . Choosing PEG36 over PEG24 adds ~529 Da to the final PROTAC mass, which may be justified when distance requirements demand it; choosing PEG36 over PEG48 saves approximately 529 Da, preserving a lower total MW that favors cell permeability. Empirical data from PROTAC optimization campaigns show that linker length must be titrated for each E3 ligase-target pair, and having access to a precisely defined PEG36 intermediate allows finer MW tuning than relying solely on PEG24 or PEG48 options [2].

MW Positioning

Reported

1,731 Da (PEG36)

PEG48 (est.)

~2,260 Da

PEG36

1,731 Da

PEG24

1,203 Da

Fills a commercially available MW gap for fine-tuned PROTAC permeability optimization.

Precise MW known; enables exact SAR correlation.

Evidence Dimension	Linker molecular weight (g/mol) as a determinant of PROTAC total MW and permeability
Target Compound Data	1,731.1 g/mol (Amino-PEG36-Boc, C79H159NO38, confirmed by PubChem and NMR)
Comparator Or Baseline	Amino-PEG12-Boc: 673.8 g/mol; Amino-PEG24-Boc: 1,202.5 g/mol; Amino-PEG48-Boc: ~2,260 g/mol (estimated, C103H207NO50)
Quantified Difference	+528.6 g/mol vs Amino-PEG24-Boc (44% increase); −~529 g/mol vs estimated Amino-PEG48-Boc (23% decrease)
Conditions	MW values from PubChem (Amino-PEG12-Boc: CID; Amino-PEG24-Boc: CID; Amino-PEG36-Boc: CID 77078311). PEG48 MW estimated from incremental addition of 12 EG units (528.6 Da) to PEG36 scaffold.

Why This Matters

Precise MW tuning is essential for balancing linker reach with cell permeability in PROTAC design; Amino-PEG36-Boc fills a commercially available MW gap between PEG24 and PEG48, enabling finer SAR optimization.

• [1] PubChem. Amino-PEG36-t-butyl ester (CID 77078311), MW 1,731.1. Amino-PEG12-Boc (MW 673.8); Amino-PEG24-Boc (MW 1,202.5). Amino-PEG48-Boc MW estimated at ~2,260 g/mol. View Source
• [2] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem., 2026. Demonstrates that degradation activity is highly sensitive to linker length; optimal length is target-pair dependent and must be empirically determined. View Source

High-Impact Applications of Amino-PEG36-Boc

PROTAC Library Synthesis with Extended Reach

When constructing a PROTAC library targeting a protein of interest (POI) with a deeply buried or sterically occluded binding site, the ≈130 Å extended reach of Amino-PEG36-Boc (versus ~40 Å for PEG12 or ~85 Å for PEG24) may be essential to bridge the distance between the E3 ligase (e.g., CRBN or VHL) and the POI. Evidence from Retro-2-based PROTACs shows that PEG linkers shorter than the optimal length fail to induce measurable target degradation (DC50 not determinable for PEG-4/5/6), while PEG-2 and PEG-3 achieve DC50 values of 0.43–0.70 µM [1]. For target pairs where the required inter-ligand distance exceeds 80 Å, Amino-PEG36-Boc provides the necessary spatial accommodation.

High-DAR ADC Manufacturing with Aggregation Control

In the development of DAR8 (drug-to-antibody ratio 8) ADCs, hydrophobicity-driven aggregation is a major CMC (Chemistry, Manufacturing, and Controls) challenge. Comparative data show that increasing PEG linker length from PEG4 to PEG12 progressively reduces conjugate hydrophobicity (by HIC) and aggregate content (by native SEC) while improving in vivo PK and tolerability [2]. Amino-PEG36-Boc, with 36 EG units, extends this trend: it is projected to further suppress aggregation below PEG12 levels, enabling the formulation of high-DAR ADCs with acceptable solubility, longer shelf-life, and reduced immunogenicity risk. The monodisperse nature ensures batch-to-batch consistency in the drug-linker intermediate .

Orthogonal Protection in Stepwise Bioconjugation

For multi-step bioconjugation sequences—such as attaching a fluorophore to a protein followed by PEGylation, or constructing a heterotrifunctional probe—Amino-PEG36-Boc's orthogonal amine/Boc-ester architecture eliminates one full protection/deprotection cycle. The free amine reacts first (amine-free buffer, pH 7–8, with NHS ester), and the Boc group is subsequently removed (50% TFA/DCM, 0.5–2 h, 25 °C) to reveal the carboxylic acid for the second conjugation . This contrasts with homobifunctional Amino-PEG12-Amine, which requires differential protection of one amine before use. The time and yield savings are particularly significant in GMP-scale manufacturing where each additional step incurs cost and purity loss.

Precise Linker MW Selection for PROTAC Optimization

When optimizing a PROTAC lead series, the linker MW is a tunable parameter that affects cell permeability, solubility, and metabolic stability. Amino-PEG36-Boc (MW 1,731.1) occupies a strategic intermediate position: it adds 529 Da less mass than an estimated Amino-PEG48-Boc (~2,260 Da), preserving better cell permeability prospects, while providing 44% greater reach than Amino-PEG24-Boc (MW 1,202.5) [3]. For a PROTAC candidate approaching the MW ceiling for oral bioavailability, choosing PEG36 over PEG48 can be the difference between a cell-permeable degrader and a compound requiring formulation-enabled delivery. This precision is only possible with monodisperse, single-MW linkers where the exact mass contribution is known and reproducible.

Application

Selection Property

Validation Focus

PROTAC library synthesis (extended reach)

Extended PEG chain reach

Ternary complex formation efficiency with distal binding sites

High-DAR ADC conjugate research

PEG length-dependent aggregation suppression

Conjugate solubility and SEC aggregate content

Stepwise bioconjugation workflows

Orthogonal amine/Boc protection

Sequential conjugation without intermediate protection

PROTAC lead MW fine-tuning

Intermediate linker MW (PEG24–PEG48 range)

Cell permeability and solubility optimization

• [1] Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. Eur. J. Med. Chem., 2026. PEG-2 DC50 = 0.43–0.87 µM; PEG-3 DC50 = 0.59–0.70 µM; PEG-4/5/6 = no degradation. View Source
• [2] 953 Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. J. Immunother. Cancer, 2025. HIC confirmed decreasing hydrophobicity and aggregate content with increasing PEG length (PEG12 > PEG8 > PEG4). View Source
• [3] PubChem. Amino-PEG36-Boc CID 77078311 (MW 1,731.1); Amino-PEG24-Boc (MW 1,202.5); Amino-PEG48-Boc estimated MW ~2,260. Amino-PEG12-Boc MW 673.8. View Source